Cas no 2172266-40-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptaneamidocyclobutane-1-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptaneamidocyclobutane-1-carboxylic acid
• CAS No: 2172266-40-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6362246
• PubChem ID: 165467860
• Update Time: 2025-10-30

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptaneamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptaneamidocyclobutane-1-carboxylic acid
• 2171428-56-9
• EN300-1531498
• 2171433-29-5
• (1r,3r)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptaneamido]cyclobutane-1-carboxylic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptaneamido]cyclobutane-1-carboxylic acid
• (1s,3s)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptaneamido]cyclobutane-1-carboxylic acid
• 2172266-40-7
• EN300-1531242
• EN300-1531593

• Inchi： 1S/C28H32N2O5/c31-26(29-18-14-17(15-18)27(32)33)23-12-2-1-3-13-25(23)30-28(34)35-16-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24/h4-11,17-18,23-25H,1-3,12-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GGEJTKYVMJPSOS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptaneamidocyclobutane-1-carboxylic acid

3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cycloheptaneamidocyclobutane-1-carboxylic acid (CAS No. 2172266-40-7)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptaneamidocyclobutane-1-carboxylic acid, identified by the CAS registry number 2172266-40-7, is a complex organic molecule with significant potential in the fields of organic chemistry, materials science, and drug discovery. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cycloheptane ring, and a cyclobutane carboxylic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in peptide chemistry and related areas.

Recent studies have highlighted the importance of such complex molecules in the development of novel materials and therapeutic agents. The integration of the Fmoc group with a cycloheptane ring and cyclobutane carboxylic acid provides this compound with unique electronic and steric properties, making it an interesting candidate for further exploration. Researchers have been particularly interested in the potential of this compound as a building block for constructing larger molecular frameworks or as a component in supramolecular assemblies.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis, including coupling reactions, protection/deprotection strategies, and ring-forming reactions. The use of the Fmoc group ensures precise control over the reactivity of the amino group during synthesis, which is crucial for achieving high yields and purity. This compound has been synthesized using both traditional solution-phase methods and modern solid-phase techniques, reflecting its versatility in different synthetic environments.

In terms of applications, this compound has shown promise in several areas. In peptide chemistry, it serves as a valuable intermediate for constructing peptides with complex architectures. The Fmoc group's stability under mild conditions allows for sequential coupling reactions without interference from other functional groups. Additionally, the cycloheptane and cyclobutane moieties provide rigidity to the molecule, which can be advantageous in designing bioactive compounds with specific conformational preferences.

Recent research has also explored the use of this compound in materials science. Its rigid structure and functional groups make it a candidate for incorporation into polymers or other materials with tailored properties. For instance, the carboxylic acid group can participate in cross-linking reactions or serve as a site for further functionalization. The Fmoc group's photolabile nature under UV light has also been exploited in light-responsive materials, offering new possibilities for stimuli-responsive systems.

The pharmacological potential of this compound is another area of active investigation. Its structure suggests that it may interact with specific biological targets, such as enzymes or receptors, making it a potential lead compound for drug discovery. Initial studies have focused on its ability to modulate enzyme activity or influence cellular signaling pathways. While more research is needed to fully understand its bioactivity, these early findings underscore its potential as a starting point for developing novel therapeutic agents.

In conclusion, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptaneamidocyclobutane-1-carboxylic acid (CAS No. 2172266-40-7) represents an exciting advancement in organic chemistry. Its unique structure and functional groups make it a versatile building block for various applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping future developments in chemistry and beyond.